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Compound of Interest

Compound Name: Propylene pentamer

Cat. No.: B099187

Introduction

Propylene pentamer, a branched olefin oligomer with the chemical formula C15H30, presents
a versatile platform for the formulation of advanced metalworking fluids.[1] Synthesized through
the polymerization of propylene, this compound serves as a high-performance synthetic base
oil and a precursor for various lubricant additives.[1][2] Its distinct branched structure imparts
beneficial properties such as enhanced solubility and reduced crystallinity compared to linear
analogs, making it a subject of interest for researchers and formulators in the lubricant industry.

[1]

These application notes provide an overview of the potential roles of propylene pentamer in
metalworking fluid formulations, detailing its properties, potential applications, and protocols for

performance evaluation.

Properties of Propylene Pentamer

Propylene pentamer is a C15 olefin characterized by a branched molecular structure.[1] This
branching is a key determinant of its physical and chemical properties relevant to metalworking
fluid applications.

Table 1: General Properties of Propylene Pentamer
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Property Description Reference
Chemical Formula C15H30 [1]
Structure Branched Olefin [1]
Physical State Liquid N/A
N Enhanced solubility due to
Solubility _ [1]
branching

o Reduced crystallinity
Crystallinity _ _ [1]
compared to linear olefins

Applications in Metalworking Fluids

Propylene pentamer can be incorporated into metalworking fluid formulations in two primary
ways: as a synthetic base oil and as an intermediate in the synthesis of performance-
enhancing additives.

As a Synthetic Base Oil

Due to its synthetic nature and branched structure, propylene pentamer can be used as a
base oil in the formulation of neat (straight) oils or as the oil phase in emulsifiable (soluble oil)
or semi-synthetic metalworking fluids.[1] Synthetic base oils like propylene pentamer can offer
improved thermal and oxidative stability compared to conventional mineral oils.

As an Intermediate for Additive Synthesis

Propylene pentamer serves as a valuable intermediate for the production of various lubricant
additives.[1][2][3][4]

» Alkylated Phenols: Propylene pentamer can be used to alkylate phenols, creating branched
alkylphenols. These compounds can be further modified to produce detergents and
antioxidants for lubricating oils. A patent describes the use of an overbased salt of an
oligomerized alkylphenol, derived from propylene pentamers, as a lubricating oil additive.[4]

» Sulfonates: As an olefin, propylene pentamer can be sulfonated to produce synthetic
sulfonates, which are commonly used as emulsifiers and corrosion inhibitors in metalworking
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fluids.[1]

o Other Derivatives: It can also be a precursor for the synthesis of other performance additives
like alkenyl succinic anhydrides (corrosion inhibitors) and mercaptans (extreme pressure
additives).[1]

Experimental Protocols for Performance Evaluation

To assess the efficacy of a metalworking fluid formulated with propylene pentamer, a series of
standardized tests should be conducted. The following protocols outline key experimental
procedures.

Lubricity and Extreme Pressure (EP) Performance

Objective: To evaluate the fluid's ability to reduce friction and prevent wear under boundary and
extreme pressure conditions.

Method: Four-Ball Wear Test (ASTM D4172B)
o Apparatus: Four-Ball Wear Tester.
o Materials: Three stationary steel balls and one rotating steel ball, test fluid.

e Procedure: a. Place the three stationary balls in the test cup and clamp them in place. b. Add
the test fluid to the cup, ensuring the balls are fully submerged. c. Place the fourth ball in the
chuck of the motor-driven spindle. d. Assemble the test cup onto the apparatus. e. Apply a
specified load (e.g., 40 kgf) and rotate the top ball at a constant speed (e.g., 1200 rpm) for a
set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C). f. After the test, clean
the stationary balls and measure the average wear scar diameter (WSD) using a
microscope.

» Data Analysis: A smaller WSD indicates better anti-wear performance.

Table 2: Hypothetical Lubricity Performance Data
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. . . Average Wear Scar
Formulation Base Oil Additives .
Diameter (mm)

Standard EP/AW

Control Mineral Oll 0.55
Package
i Standard EP/AW Expected to be lower
Test Fluid A Propylene Pentamer
Package than control
) ] ) Propylene Pentamer- Expected to be lower
Test Fluid B Mineral Oil } N
derived Additive than control

Emulsion Stability

Objective: For water-miscible fluids, to determine the stability of the emulsion over time and
under various conditions.

Method: Emulsion Stability Test (adapted from ASTM D3707 and ISO/TS 12927)
o Apparatus: Graduated cylinders, water bath, light scattering instrument (optional).
e Materials: Test fluid concentrate, water of known hardness.

e Procedure: a. Prepare a specific concentration of the metalworking fluid in water (e.g., 5%
v/Vv) in a graduated cylinder. b. Agitate the mixture vigorously for a set period (e.g., 1 minute)
to form an emulsion. c. Allow the cylinder to stand undisturbed at a controlled temperature
(e.g., 25°C). d. Visually observe and record the amount of free oil, cream, or sediment that
separates at regular intervals (e.g., 1, 4, 8, 24 hours). e. (Optional) Use a light scattering
instrument to measure the change in droplet size distribution over time, which provides a
guantitative measure of stability.[5][6][7]

o Data Analysis: A stable emulsion will show minimal or no separation of oil or cream over the
test period.

Table 3: Hypothetical Emulsion Stability Data
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Water Hardness

Observation at 24 Turbiscan Stability

Formulation
(ppm) hours Index (TSI)

Control 100 Slight creaming 2.5

Test Fluid C 100 No separation <1.0
Significant oil

Control 300 ) 8.0
separation

Test Fluid C 300 Minor creaming 3.5
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Caption: Synthesis and application pathways of propylene pentamer in metalworking fluids.
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Caption: Experimental workflow for evaluating propylene pentamer-based metalworking
fluids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: Propylene Pentamer in the
Formulation of Metalworking Fluids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099187#propylene-pentamer-in-the-formulation-of-
metalworking-fluids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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